1-(Isoquinolin-1-ylmethyl)pyrrolidin-3-amine

• Molecular Formula: C14H17N3
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 1-(isoquinolin-1-ylmethyl)pyrrolidin-3-amine
• InChI: InChI=1S/C14H17N3/c15-12-6-8-17(9-12)10-14-13-4-2-1-3-11(13)5-7-16-14/h1-5,7,12H,6,8-10,15H2
• InChI Key: DJDYVYHPPKNEJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N)CC2=NC=CC3=CC=CC=C32

Description

1-(Isoquinolin-1-ylmethyl)pyrrolidin-3-amine is a complex organic compound that features a pyrrolidine ring bonded to an isoquinoline moiety

Preparation Methods

The synthesis of 1-(Isoquinolin-1-ylmethyl)pyrrolidin-3-amine typically involves the following steps:

Starting Materials: The synthesis begins with isoquinoline and pyrrolidine as the primary starting materials.

Reaction Conditions: The isoquinoline is first functionalized to introduce a suitable leaving group, such as a halide. This is followed by a nucleophilic substitution reaction where the pyrrolidine ring is introduced.

Catalysts and Solvents: Common catalysts include palladium or copper-based catalysts, and solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) are often used to facilitate the reaction.

Industrial Production: On an industrial scale, the synthesis may involve continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

1-(Isoquinolin-1-ylmethyl)pyrrolidin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the hydrogenation of the isoquinoline ring.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the isoquinoline moiety, using reagents like sodium hydride or lithium diisopropylamide (LDA).

Major Products: The major products formed from these reactions include N-oxides, hydrogenated derivatives, and various substituted isoquinoline derivatives.

Scientific Research Applications

1-(Isoquinolin-1-ylmethyl)pyrrolidin-3-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: In the industrial sector, it is used in the synthesis of specialty chemicals and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(Isoquinolin-1-ylmethyl)pyrrolidin-3-amine involves its interaction with specific molecular targets:

Molecular Targets: The compound primarily targets enzymes and receptors in the central nervous system, modulating their activity.

Pathways Involved: It influences various signaling pathways, including those involved in neurotransmission and cell proliferation.

Effects: The compound’s effects are mediated through its binding to these targets, leading to alterations in cellular functions and physiological responses.

Comparison with Similar Compounds

1-(Isoquinolin-1-ylmethyl)pyrrolidin-3-amine can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds like 1-(Isoquinolin-1-ylmethyl)pyrrolidin-2-one and 1-(Isoquinolin-1-ylmethyl)pyrrolidin-3-ol share structural similarities.

Uniqueness: The presence of the pyrrolidine ring in this compound provides it with unique stereochemical properties, enhancing its biological activity and making it a valuable scaffold in drug discovery.